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Introduction
Mutations in the isocitrate dehydrogenase 2 (IDH2) enzyme are implicated in various cancers,

leading to the production of the oncometabolite D-2-hydroxyglutarate (2-HG). TQ05310 is a

potent and selective inhibitor of mutant IDH2, specifically targeting the R140Q and R172K

variants.[1][2] By inhibiting the neomorphic activity of these mutant enzymes, TQ05310
effectively suppresses the production of 2-HG.[1][2][3] Accurate measurement of 2-HG levels is

therefore a critical pharmacodynamic biomarker for assessing the target engagement and

therapeutic efficacy of TQ05310 in both preclinical and clinical settings.

These application notes provide detailed protocols for the quantification of 2-HG in biological

samples following treatment with TQ05310, primarily utilizing liquid chromatography-tandem

mass spectrometry (LC-MS/MS), the gold-standard for this application.

Signaling Pathway and Mechanism of Action
Mutant IDH2 enzymes gain a neomorphic function, converting α-ketoglutarate (α-KG) to 2-HG.

[3] This accumulation of 2-HG competitively inhibits α-KG-dependent dioxygenases, including
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histone and DNA demethylases, leading to epigenetic alterations and a block in cellular

differentiation, thereby promoting tumorigenesis.[4] TQ05310 directly binds to and inhibits the

mutant IDH2 enzyme, restoring normal metabolic function and reducing 2-HG levels.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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